Cas no 1340316-97-3 (ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE)

• Product Name: ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• CAS No: 1340316-97-3
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 4589715
• PubChem ID: 63358121
• Update Time: 2025-07-22

ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE

• Inchi： 1S/C7H10N2O4/c1-3-12-7(10)6-8-5(4-11-2)9-13-6/h3-4H2,1-2H3
• InChI Key： QKHYKAJPDPQILW-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=NC(COC)=N1

Additional information on ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE

ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE (CAS No. 1340316-97-3): A Comprehensive Overview

ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE, a compound with the chemical identifier CAS No. 1340316-97-3, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of applications in medicinal chemistry. The presence of both METHOXYMETHYL and CARBOXYLATE functional groups in its molecular structure contributes to its distinctive chemical behavior and reactivity, making it a valuable scaffold for drug discovery and development.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE allows for selective interactions with biological targets, which is a critical factor in the design of novel therapeutic agents. The METHOXYMETHYL group enhances the compound's solubility and bioavailability, while the CARBOXYLATE moiety facilitates hydrogen bonding interactions with proteins and nucleic acids.

The synthesis of ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Recent advancements in organic chemistry have enabled the development of more efficient synthetic routes, reducing the environmental impact and improving scalability. These innovations are crucial for the large-scale production of pharmaceutical intermediates like this compound.

One of the most compelling aspects of ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE is its potential as a lead compound in drug discovery. Researchers have identified several promising derivatives that exhibit enhanced biological activity compared to the parent compound. By modifying various functional groups within the molecule, scientists can fine-tune its pharmacological properties to target specific diseases more effectively. This flexibility makes oxadiazole derivatives particularly valuable in medicinal chemistry.

The biological activity of ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE has been investigated in several preclinical studies. These studies have revealed that the compound demonstrates significant inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, it has shown potential in inhibiting kinases that are overexpressed in cancer cells, thereby disrupting tumor growth and proliferation. Additionally, the compound has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The structural features of ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE also make it an attractive candidate for developing novel therapeutic agents against infectious diseases. The compound's ability to interact with bacterial enzymes has been explored in several studies, suggesting its potential as an antimicrobial agent. Furthermore, its stability under various physiological conditions enhances its suitability for clinical applications.

In conclusion, ETHYL 3-(METHOXYMETHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE (CAS No. 1340316-97-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.